1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-carbamoylphenyl)piperidine-4-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-1-(6-imidazol-1-ylpyrimidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H21N7O2/c21-19(28)15-3-1-2-4-16(15)25-20(29)14-5-8-26(9-6-14)17-11-18(24-12-23-17)27-10-7-22-13-27/h1-4,7,10-14H,5-6,8-9H2,(H2,21,28)(H,25,29)
• InChI Key: LXWUVEVYWHZEOP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2C(=O)N)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C20H21N7O2
• Molecular Weight: 391.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2-carbamoylphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H21N7O2 and its molecular weight is 391.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have been focusing on the synthesis of novel compounds with potential antibacterial, antitumor, anti-angiogenic, and antiprotozoal activities. For example, studies on the synthesis of pyrazolopyrimidine derivatives have revealed their significant antibacterial activity, highlighting the importance of such compounds in developing new antibiotics (Rahmouni et al., 2014). Similarly, imidazo[1,2-a]pyridine-3-carboxamide derivatives have been designed, synthesized, and evaluated for their antimycobacterial activity against drug-sensitive/resistant Mycobacterium tuberculosis strains, demonstrating their potential as new antitubercular agents (Lv et al., 2017).

Antiprotozoal and Antituberculosis Activity

Novel dicationic imidazo[1,2-a]pyridines have shown strong DNA affinities and impressive in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, which cause sleeping sickness and malaria, respectively (Ismail et al., 2004). Another study on imidazo[1,2-a]pyridine-8-carboxamides introduced them as novel antimycobacterial leads, showing selective inhibitors of Mycobacterium tuberculosis with excellent potency against multi- and extensive drug-resistant TB strains (Moraski et al., 2011).

Anticancer and Anti-inflammatory Agents

Research on thiophene and thieno[3,2-d]pyrimidine derivatives has identified potent antitumor and antibacterial agents, indicating the potential of these compounds in developing treatments for various cancers and infections (Hafez et al., 2017). Additionally, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds have shown significant anti-inflammatory and analgesic activities, suggesting their usefulness in creating new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).